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Compound of Interest

Compound Name: Sulfo-Cy5 carboxylic acid

Cat. No.: B12381988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the water solubility of Sulfo-Cy5
carboxylic acid, a key parameter influencing its application in biological research and drug

development. We will cover its quantitative solubility, the experimental protocol for its

determination, and its practical implications in common laboratory procedures.

Introduction to Sulfo-Cy5 Carboxylic Acid
Sulfo-Cy5 carboxylic acid is a fluorescent dye belonging to the cyanine family, characterized

by its bright emission in the far-red region of the spectrum.[1][2] Its structure includes sulfonic

acid groups, which significantly enhance its hydrophilicity and, consequently, its solubility in

aqueous solutions.[2][3] This high water solubility is a critical feature, as it allows for the direct

labeling of proteins, peptides, and other biomolecules in aqueous buffers without the need for

organic co-solvents, which can be detrimental to the structure and function of these molecules.

[3] The non-activated carboxylic acid form can be used for various purposes, including as a

reference standard or for conjugation to molecules through in-situ activation.[1]

Physicochemical and Solubility Data
The key properties of Sulfo-Cy5 carboxylic acid are summarized in the table below. The high

water solubility is a standout feature, enabling the preparation of high-concentration stock

solutions.
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Property Value Reference(s)

Molecular Formula C₃₂H₃₇N₂NaO₈S₂ [4]

Molecular Weight
~664.8 - 680.87 g/mol

(depending on salt form)
[4][5]

Excitation Maximum (λex) ~646 nm [4][6]

Emission Maximum (λem) ~662 nm [4][6]

Molar Extinction Coeff. 271,000 M⁻¹cm⁻¹ [4][6]

Fluorescence Quantum Yield ~0.2 - 0.28 [4][6]

Appearance Dark blue powder [6]

Solubility
Well soluble in water (0.35 M =

240 g/L), DMSO, DMF.
[6]

Practically insoluble in non-

polar organic solvents.
[6]

Experimental Protocol: Determination of Aqueous
Solubility
This protocol outlines a standard method for determining the water solubility of Sulfo-Cy5
carboxylic acid. The principle is based on creating a saturated solution and then quantifying

the concentration of the dissolved dye.

Materials and Equipment:

Sulfo-Cy5 carboxylic acid powder

Deionized water (18.2 MΩ·cm)

Vortex mixer

Benchtop centrifuge

Spectrophotometer (UV-Vis)
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Calibrated micropipettes

Analytical balance

Volumetric flasks and tubes

Procedure:

Preparation of Supersaturated Solution:

Accurately weigh an excess amount of Sulfo-Cy5 carboxylic acid powder (e.g., 30 mg)

into a microcentrifuge tube.

Add a small, precise volume of deionized water (e.g., 100 µL). This creates a

concentration far exceeding the expected solubility.

Vortex the tube vigorously for 2-3 minutes to facilitate dissolution.

Incubate the suspension at a constant temperature (e.g., 25°C) for a set period (e.g., 24

hours) with continuous agitation to ensure equilibrium is reached.

Separation of Undissolved Solute:

Centrifuge the suspension at high speed (e.g., 14,000 x g) for 15-20 minutes to pellet the

undissolved solid.

Quantification of Soluble Dye:

Carefully collect a precise volume of the clear supernatant without disturbing the pellet.

Perform a serial dilution of the supernatant in deionized water to bring the absorbance into

the linear range of the spectrophotometer (typically 0.1-1.0 AU).

Measure the absorbance of the diluted solution at the maximum absorption wavelength of

Sulfo-Cy5 (~646 nm).

Calculate the concentration of the dye in the saturated solution using the Beer-Lambert

law: A = εcl Where:
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A is the absorbance

ε is the molar extinction coefficient (271,000 M⁻¹cm⁻¹)

c is the molar concentration

l is the path length of the cuvette (typically 1 cm)

Account for the dilution factor to determine the concentration of the original saturated

supernatant. This concentration represents the water solubility.

Visualization of Experimental and Application
Workflows
The following diagrams, generated using the DOT language, illustrate the key workflows

discussed in this guide.
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Workflow for Determining Water Solubility

1. Add excess Sulfo-Cy5 powder to a known volume of water

2. Vortex and incubate to create a saturated solution

3. Centrifuge to pellet undissolved solid

4. Collect clear supernatant

5. Serially dilute the supernatant

6. Measure absorbance via spectrophotometry

7. Calculate concentration using Beer-Lambert Law

Click to download full resolution via product page

Caption: A flowchart of the experimental steps to determine the aqueous solubility of Sulfo-Cy5.
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Workflow for Indirect Immunofluorescence

1. Sample Preparation (Cell/Tissue Fixation & Permeabilization)

2. Blocking (Prevents non-specific antibody binding)

3. Primary Antibody Incubation (Binds to target antigen)

4. Washing Step

5. Secondary Antibody Incubation (Sulfo-Cy5 labeled, binds to primary Ab)

6. Final Washing Step

7. Mounting and Visualization (Fluorescence Microscopy)

Click to download full resolution via product page

Caption: A typical workflow for indirect immunofluorescence using a Sulfo-Cy5 labeled

secondary antibody.
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Application in Bioconjugation and
Immunofluorescence
The high water solubility of Sulfo-Cy5 carboxylic acid is particularly advantageous in the field

of bioconjugation. For covalent labeling of biomolecules, the carboxylic acid group is typically

activated to an NHS ester, which then readily reacts with primary amines on proteins and

peptides.[1]

Key Advantages of High Water Solubility:

Simplified Labeling Reactions: The ability to dissolve the dye directly in aqueous buffers

simplifies the labeling protocol, as no organic solvents are needed which could compromise

protein stability.[3]

Reduced Aggregation: Hydrophilic dyes are less likely to cause aggregation of the labeled

protein, a common issue with more hydrophobic fluorophores.

Improved Purity of Conjugates: The high solubility of the free dye facilitates its removal

during the purification of the labeled protein, often done via size exclusion chromatography

or dialysis.

In a technique like indirect immunofluorescence, a primary antibody first binds to the target

antigen within a cell or tissue. Then, a secondary antibody, which is conjugated to a fluorophore

like Sulfo-Cy5, is used to detect the primary antibody.[3] The high water solubility and bright

fluorescence of Sulfo-Cy5 make it an excellent choice for this application, providing a strong

signal with low background.[2]

Conclusion
The excellent water solubility of Sulfo-Cy5 carboxylic acid, quantified at approximately 240

g/L, is a defining characteristic that underpins its widespread use in biological and biomedical

research.[6] This property simplifies experimental procedures, enhances the quality of

bioconjugates, and contributes to the generation of high-quality data in applications such as

immunofluorescence and flow cytometry. The protocols and data presented in this guide

provide a comprehensive resource for researchers and professionals working with this versatile

far-red fluorescent probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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